Cas no 1882460-57-2 (4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide)
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide
- 1882460-57-2
- EN300-1453416
-
- Inchi: 1S/C9H9ClN2O2S/c1-2-12-15(13,14)8-3-4-9(10)7(5-8)6-11/h3-5,12H,2H2,1H3
- InChI Key: LFAIMPUVVNGXFD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C#N)S(NCC)(=O)=O
Computed Properties
- Exact Mass: 244.0073264g/mol
- Monoisotopic Mass: 244.0073264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 78.3Ų
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1453416-0.05g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 0.05g |
$792.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-0.1g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 0.1g |
$829.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-0.25g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 0.25g |
$867.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-0.5g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 0.5g |
$905.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-1.0g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 1g |
$943.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-2.5g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 2.5g |
$1848.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-5.0g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 5g |
$2732.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-10.0g |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 10g |
$4052.0 | 2023-05-23 | ||
| Enamine | EN300-1453416-50mg |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1453416-100mg |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide |
1882460-57-2 | 100mg |
$804.0 | 2023-09-29 |
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide
Comprehensive Overview of 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1882460-57-2)
4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1882460-57-2) is a specialized sulfonamide derivative with a unique molecular structure that combines a chloro-substituted benzene ring, a cyano group, and an ethylsulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features, including the electron-withdrawing cyano group and sulfonamide functionality, make it a valuable building block for designing novel small-molecule inhibitors and crop protection agents.
In recent years, the demand for high-purity sulfonamide derivatives like 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide has surged, driven by advancements in drug discovery and precision agriculture. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound’s chloro-cyano substitution pattern is also being explored for herbicide resistance management, aligning with global trends in sustainable farming.
The synthesis of CAS No. 1882460-57-2 typically involves multi-step organic reactions, including chlorination, cyanation, and sulfonamide formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for industries prioritizing QC/QA compliance. Users frequently search for "synthesis protocol for 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide" or "suppliers of CAS 1882460-57-2," reflecting its niche but growing market.
From an environmental perspective, 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide is subject to REACH regulations and green chemistry evaluations. Its biodegradability and ecotoxicological profile are under study, addressing the rising demand for eco-friendly chemicals. This aligns with searches like "sustainable sulfonamide alternatives" or "CAS 1882460-57-2 environmental impact," highlighting user interest in both performance and sustainability.
In summary, 4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1882460-57-2) represents a versatile compound at the intersection of pharmaceutical innovation and agrochemical development. Its applications in targeted therapy and crop science, coupled with rigorous regulatory scrutiny, position it as a compound of enduring relevance in specialized chemical markets.
1882460-57-2 (4-chloro-3-cyano-N-ethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)